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Compound of Interest

Compound Name: Germacrane

Cat. No.: B1241064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Germacrane and its related sesquiterpenoid compounds.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Chemical and Physical Properties
Germacranes are a class of sesquiterpenes, which are volatile organic compounds. Their

physical and chemical properties can vary between isomers. The following table summarizes

key quantitative data for common Germacranes.
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Property
Germacren
e A

Germacren
e B

Germacren
e C

Germacren
e D

Germacron
e

Molecular

Formula
C₁₅H₂₄ C₁₅H₂₄ C₁₅H₂₄ C₁₅H₂₄ C₁₅H₂₂O

Molecular

Weight

204.35 g/mol

[1]

204.36 g/mol

[2]

204.35 g/mol

[3]

204.35 g/mol

[4]

218.33 g/mol

[5]

Boiling Point 281-282 °C[6] 287-288 °C[2] 287-288 °C[7] 279-280 °C[8]
153-157 °C

(at 13 Torr)[5]

Flash Point

(TCC)
112.78 °C[6] 115.60 °C[2] 115.90 °C[7]

111.67 °C[8]

[9]
148.40 °C[10]

Appearance

Colorless to

pale yellow

liquid

Colorless to

pale yellow

liquid

Colorless to

pale yellow

liquid

Colorless to

pale yellow

liquid

White to

almost white

crystalline

powder

Melting Point N/A N/A N/A N/A
55-58 °C[5]

[11]

Hazard Identification and Personal Protective
Equipment (PPE)
Germacranes are classified as flammable liquids and may cause skin and eye irritation.

Inhalation of vapors may lead to respiratory irritation, and ingestion can be harmful. Some

Germacranes are also classified as aspiration hazards. Therefore, strict adherence to PPE

protocols is mandatory.
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Protection Type Specific Requirements Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Inspect gloves

for any signs of degradation

before use.

To prevent skin contact, which

can cause irritation.

Eye and Face Protection

Safety glasses with side

shields are mandatory. A face

shield should be worn when

there is a higher risk of

splashing.

To protect against eye irritation

from splashes or vapors.

Body Protection

A flame-retardant and anti-

static laboratory coat must be

worn and fully buttoned.

To protect against skin contact

and in case of fire due to the

flammable nature of the

compounds.

Respiratory Protection

All handling of Germacranes

must be conducted in a

certified chemical fume hood.

In the event of a large spill or if

a fume hood is unavailable, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

To prevent the inhalation of

potentially harmful vapors.

Operational Plan for Safe Handling
A systematic approach is crucial for the safe handling of Germacranes in a laboratory setting.

The following workflow outlines the necessary steps from preparation to the conclusion of work.
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Safe Handling Workflow for Germacrane

Preparation

Handling

Cleanup & Waste Disposal

Verify Fume Hood Functionality

Don Appropriate PPE

Assemble All Necessary Equipment and Chemicals

Ensure Spill Kit is Accessible

Transfer Germacrane Inside Fume Hood

Perform Experimental Procedures

Keep Containers Closed When Not in Use

Avoid Heat, Sparks, and Open Flames

Decontaminate Work Surfaces

Segregate and Dispose of Waste

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Germacrane.
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Disposal Plan
Proper disposal of Germacrane and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow
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Germacrane Waste Disposal Workflow

Waste Streams

Disposal Actions

Unused or Excess Germacrane

Collect in a labeled, sealed waste container for flammable organic liquids.

Contaminated Solid Waste (Gloves, Paper Towels)

Place in a separate, clearly labeled hazardous waste container.

Contaminated Glassware

Triple rinse with a suitable organic solvent (e.g., ethanol, acetone).
Collect rinsate as hazardous waste.

Aqueous Waste Containing Germacrane

Collect as hazardous aqueous waste.
Do not dispose down the drain.
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Extraction and Analysis of Germacrene D

Extraction

Analysis

Prepare Plant Material

Perform Hydrodistillation

Collect and Dry Essential Oil

Dilute Oil for GC-MS

Inject Sample into GC-MS

Acquire Data

Identify Components

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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